Cas no 7148-01-8 (Methyl-4-(4-chlorophenyl)-4-oxobutanoate)

• Product Name: Methyl-4-(4-chlorophenyl)-4-oxobutanoate
• CAS No: 7148-01-8
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 976452
• PubChem ID: 230774
• Update Time: 2025-04-23

Methyl-4-(4-chlorophenyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-chlorophenyl)-4-oxobutanoate
• METHYL-4-(4-CHLOROPHENYL)-4-OXOBUTANOATE
• 4-(4-chlorophenyl)-4-oxobutanoic acid methyl ester
• 4-(4-chlorophenyl)-4-oxobutyric acid methyl ester
• 4-(4-chloro-phenyl)-4-oxo-butyric acid methyl ester
• 4-(4-Chlor-phenyl)-4-oxo-buttersaeure-methylester
• AC1L5K94
• AC1Q5E33
• AR-1J5255
• CTK5D4277
• methyl 3-(4-chlorobenzoyl)propanoate
• methyl 3-(4-chlorobenzoyl)propionate
• NSC26054
• SureCN9263357
• 7148-01-8
• Methyl 4-(4-chlorophenyl)-4-oxobutanoate, AldrichCPR
• SLONBSAYACJVRR-UHFFFAOYSA-N
• SCHEMBL9263357
• DTXSID40282469
• methyl4-(4-chlorophenyl)-4-oxobutanoate
• NSC-26054
• methyl-3-(4-chlorobenzoyl)propionate
• AKOS008904421
• MFCD09475505
• Benzenebutanoic acid, 4-chloro-g-oxo-, methyl ester
• G84622
• Methyl-4-(4-chlorophenyl)-4-oxobutanoate

• MDL： MFCD09475505
• Inchi： 1S/C11H11ClO3/c1-15-11(14)7-6-10(13)8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： SLONBSAYACJVRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC(=O)OC)=O

Computed Properties

• Exact Mass: 226.03973
• Monoisotopic Mass: 226.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.219
• Boiling Point: 344.9°C at 760 mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.523
• PSA: 43.37
• LogP: 2.47590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl-4-(4-chlorophenyl)-4-oxobutanoate

Methyl 4-(4-Chlorophenyl)-4-Oxobutanoate: A Comprehensive Overview

CAS NO7148-01-8 is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Known by its full chemical name, methyl 4-(4-chlorophenyl)-4-oxobutanoate, this compound is characterized by its distinctive structure, which combines a methyl ester group with a substituted oxo-butanoate moiety. This combination renders the compound highly versatile and potentially valuable for various applications in drug discovery and development.

The compound's structure features a central oxobutanoate backbone, which is flanked by a 4-chlorophenyl group at one end and a methyl ester at the other. This arrangement not only imparts structural stability but also positions the molecule to engage in diverse biological interactions. Recent studies have highlighted its potential as a lead compound in the development of antineoplastic agents, where its ability to modulate cellular pathways has shown promising results.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 4-(4-chlorophenyl)-4-oxobutanoate. These methods often involve multi-step reactions, including Friedel-Crafts acylation and nucleophilic substitution, to achieve high yields. The compound's crystalline structure has been thoroughly analyzed, providing valuable insights into its physical properties and potential for bioavailability optimization.

In terms of biological activity, the compound exhibits notable anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LO). These findings underscore its potential as a novel therapeutic agent.

Furthermore, the compound's role in cancer research has been explored. It has shown selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. This makes it a promising candidate for the development of targeted therapies in oncology.

The application of methyl 4-(4-chlorophenyl)-4-oxobutanoate extends beyond pharmaceuticals. Its unique chemical properties make it a valuable component in cosmetic formulations, where it can act as an anti-aging ingredient. Additionally, its stability under physiological conditions renders it suitable for use in agricultural chemistry, particularly as a plant growth regulator.

Safety and environmental considerations are paramount when handling this compound. Its biodegradability has been studied extensively, revealing that it poses minimal risk to the environment. Moreover, acute toxicity studies indicate low toxicity profiles, making it a safer option for large-scale production and application.

In conclusion, methyl 4-(4-chlorophenyl)-4-oxobutanoate represents a multifaceted compound with significant potential in various scientific and industrial domains. Its structural uniqueness, combined with its diverse biological activities, positions it as a valuable asset in modern biomedical research.